Cas no 140-86-3 (1,4-Dihydroxy-2-butanone, >85%)

• Product Name: 1,4-Dihydroxy-2-butanone, >85%
• CAS No: 140-86-3
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 117303
• PubChem ID: 11963037
• Update Time: 2025-04-18

1,4-Dihydroxy-2-butanone, >85% Chemical and Physical Properties

Names and Identifiers

• 1,4-Dihydroxybutan-2-one
• 2-Butanone,1,4-dihydroxy-
• 1,4-DIHYDROXY-2-BUTANONE
• 1,4-dihydroxy-but-2-one
• 1,4-dihydroxy-butan-2-one
• 2-Butanone,1,4-dihydroxy
• 2-oxobutan-1,4-diol
• 2-oxobutane-1,4-diol
• 3-deoxy-tetrulose
• 3-Deoxytetrulose
• 1,4-Dihydroxy-2-butanone, >85%
• FT-0650203
• DTXSID50474858
• SCHEMBL216163
• AKOS006308889
• 2-Butanone, 1,4-dihydroxy-
• A910994
• SB84370
• 140-86-3

• Inchi： 1S/C4H8O3/c5-2-1-4(7)3-6/h5-6H,1-3H2
• InChI Key： XBJODPUPYBBDEM-UHFFFAOYSA-N
• SMILES： OCCC(CO)=O

Computed Properties

• Exact Mass: 104.04700
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 242.7±15.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.459
• PSA: 57.53000
• LogP: -1.06980
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,4-Dihydroxy-2-butanone, >85% Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides